Cas no 631912-08-8 (4,4,5,5-tetramethyl-2-(6-methyl-1,3-dioxaindan-5-yl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-(6-methyl-1,3-dioxaindan-5-yl)-1,3,2-dioxaborolane
• CAS No: 631912-08-8
• MF: C₁₄H₁₉BO₄
• MW: 262.109264612198
• CID: 5465910
• PubChem ID: 11196296
• Update Time: 2025-10-28

4,4,5,5-tetramethyl-2-(6-methyl-1,3-dioxaindan-5-yl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-(6-methylbenzo[d][1,3]dioxol-5-yl)-1,3,2-dioxaborolane
• Z2049926820
• 4,4,5,5-tetramethyl-2-(6-methyl-1,3-dioxaindan-5-yl)-1,3,2-dioxaborolane
• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-6-methyl-1,3-benzodioxole
• 4,4,5,5-Tetramethyl-2-(5-methyl-1,3-benzodioxol-6-yl)-1,3,2-dioxaborolane

• Inchi： 1S/C14H19BO4/c1-9-6-11-12(17-8-16-11)7-10(9)15-18-13(2,3)14(4,5)19-15/h6-7H,8H2,1-5H3
• InChI Key： HBOAHDMQIRWXCJ-UHFFFAOYSA-N
• SMILES： O1B(C2C=C3C(=CC=2C)OCO3)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 262.1376392 g/mol
• Monoisotopic Mass: 262.1376392 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9
• Molecular Weight: 262.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 4,4,5,5-tetramethyl-2-(6-methyl-1,3-dioxaindan-5-yl)-1,3,2-dioxaborolane

4,4,5,5-Tetramethyl-2-(6-methyl-1,3-dioxaindan-5-yl)-1,3,2-dioxaborolane: A Comprehensive Overview

The compound with CAS No. 631912-08-8, commonly referred to as 4,4,5,5-tetramethyl-2-(6-methyl-1,3-dioxaindan-5-yl)-1,3,2-dioxaborolane, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features and its potential applications in advanced materials and drug delivery systems. Recent studies have highlighted its role in the development of boron-containing polymers and its ability to act as a precursor for the synthesis of boronate esters, which are critical in various industrial and biomedical applications.

The molecular structure of 4,4,5,5-tetramethyl-2-(6-methyl-1,3-dioxaindan-5-yl)-1,3,2-dioxaborolane is characterized by a dioxaborolane ring system fused with a dioxaindan moiety. This arrangement imparts the compound with exceptional stability and reactivity under specific conditions. Researchers have exploited these properties to develop novel cross-coupling reactions, which are pivotal in the construction of complex organic molecules. For instance, recent advancements in Stille coupling and Suzuki-Miyaura coupling have utilized this compound as a key intermediate to synthesize biologically active compounds with high precision.

One of the most intriguing aspects of this compound is its ability to participate in boron-mediated catalysis, a field that has seen exponential growth in recent years. The incorporation of boron into catalytic systems has been shown to enhance reaction efficiency and selectivity. In particular, the use of dioxaborolane derivatives like this compound has enabled the development of more sustainable and cost-effective synthetic pathways for pharmaceuticals and agrochemicals.

Moreover, the compound's role in polymer chemistry cannot be overstated. Its ability to undergo polymerization under controlled conditions has led to the creation of novel polymeric materials with tailored mechanical and thermal properties. These materials are being explored for applications in advanced composites and high-performance coatings. Recent studies have demonstrated that polymers derived from this compound exhibit excellent resistance to environmental degradation while maintaining high flexibility and strength.

In addition to its chemical versatility, 4,4,5,5-tetramethyl-2-(6-methyl-1,3-dioxaindan-5-yl)-1,3,2-dioxaborolane has also found applications in nanotechnology. Its unique electronic properties make it an ideal candidate for use in the fabrication of nanoscale devices. For example, researchers have employed this compound as a building block for constructing boron-based nanoparticles that exhibit enhanced magnetic resonance imaging (MRI) contrast properties. These nanoparticles hold promise for use in diagnostic imaging and targeted drug delivery systems.

Looking ahead, the potential applications of this compound are expected to expand further as new synthetic methodologies continue to emerge. The integration of computational chemistry tools with experimental techniques has provided deeper insights into the electronic structure and reactivity of this compound at the molecular level. Such advancements are paving the way for the development of even more sophisticated materials and therapeutic agents.

In conclusion,4,4,5-tetramethyl...dioxaborolane (CAS No. 631912-08-8) stands as a testament to the ingenuity of modern chemical synthesis. Its unique structural features and versatile reactivity make it an invaluable tool in various scientific disciplines. As research continues to uncover new possibilities for this compound,the future looks bright for its contributions to both academic research and industrial applications.